Cas no 179249-16-2 (Benzenemethanol, a-ethynyl-4-fluoro-, (aS)-)

• Product Name: Benzenemethanol, a-ethynyl-4-fluoro-, (aS)-
• CAS No: 179249-16-2
• MF: C₉H₇FO
• MW: 150.149686098099
• CID: 113125
• PubChem ID: 11116224
• Update Time: 2025-04-18

Benzenemethanol, a-ethynyl-4-fluoro-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethynyl-4-fluoro-, (aS)-
• Benzenemethanol, alpha-ethynyl-4-fluoro-, (alphaS)- (9CI)
• Benzenemethanol, alpha-ethynyl-4-fluoro-, (R)- (9CI)
• 179249-16-2
• (1S)-1-(4-fluorophenyl)prop-2-yn-1-ol
• 179249-15-1

• Inchi： 1S/C9H7FO/c1-2-9(11)7-3-5-8(10)6-4-7/h1,3-6,9,11H/t9-/m0/s1
• InChI Key： JZJFKHHTWIWOOH-VIFPVBQESA-N
• SMILES： FC1C=CC(=CC=1)[C@H](C#C)O

Computed Properties

• Exact Mass: 150.04811
• Monoisotopic Mass: 150.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 6.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23